![molecular formula C18H18ClNO B5755925 3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide](/img/structure/B5755925.png)
3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide, also known as CIQ or Cl-Ph-IPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Mechanism of Action
The mechanism of action of 3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or receptors involved in the progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the proliferation of cancer cells and reduce the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have a low toxicity profile in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide in lab experiments is its ease of synthesis and availability. This compound can be synthesized in high yield using simple and readily available reagents. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide. One direction is the investigation of its potential as a therapeutic agent for the treatment of cancer and inflammation. Another direction is the development of functional materials using this compound as a building block. Additionally, the study of the mechanism of action of this compound and its interactions with enzymes and receptors may provide insights into the development of new drugs and therapies.
Synthesis Methods
The synthesis of 3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide can be achieved through different methods. One of the most common methods is the reaction of 2-chlorobenzaldehyde and 2-isopropylaniline in the presence of acetic anhydride and triethylamine. The resulting product is then reacted with acryloyl chloride to obtain this compound in high yield.
Scientific Research Applications
3-(2-chlorophenyl)-N-(2-isopropylphenyl)acrylamide has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In the field of materials science, this compound has been used as a building block for the synthesis of functional materials with various applications.
properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-N-(2-propan-2-ylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO/c1-13(2)15-8-4-6-10-17(15)20-18(21)12-11-14-7-3-5-9-16(14)19/h3-13H,1-2H3,(H,20,21)/b12-11+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCTRJTLFANSBIT-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)C=CC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=CC=C1NC(=O)/C=C/C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.